Cas no 75-96-7 (Tribromoacetic Acid)

• Product Name: Tribromoacetic Acid
• CAS No: 75-96-7
• MF: C₂HBr₃O₂
• MW: 296.74013876915
• CID: 34032
• PubChem ID: 6415
• Update Time: 2025-06-13

Tribromoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Tribromoacetic acid
• TRIBROMOACETIC ACID
• Acetic acid, tribromo-
• Tribromacetic acid
• tribromo-aceticaci
• TRIBROMOACETIC ACID, 100MG, NEAT
• Tribromacetic
• TRIBROMOACETATE
• Tribromoacetic acid solution
• Acetic acid, 2,2,2-tribromo-
• SCHEMBL210187
• Tox21_200913
• TRIBROMOACETIC ACID [MI]
• UNII-71KTL99QJX
• D95394
• DTXSID6021668
• TRIBROMOACETIC ACID [HSDB]
• Tribromoaceticacid-methylt.
• 71KTL99QJX
• CHEMBL502627
• T0351
• ?Tribromoacetic acid
• CAS-75-96-7
• EINECS 200-919-9
• NCGC00188893-01
• NCGC00258467-01
• CCRIS 7887
• AKOS005655320
• W-104381
• 75-96-7
• C2-H-Br3-O2
• AMY18080
• MFCD00004167
• FS-4203
• FT-0631319
• HSDB 7623
• DTXCID301668
• Tribromoacetic acid, analytical standard
• Tribromoacetic acid, 99%
• LS-1681
• tribromeddikesyre-
• Q20978596
• EN300-143018
• C2HBr3O2
• NCGC00188893-02
• STL089890
• Tribromo-acetic acid
• NS00007316
• Tribromoacetic acid,97%
• DB-056003
• Acetic acid, 2,2,2tribromo
• 2,2,2Tribromoacetic acid
• Acetic acid, tribromo
• 200-919-9
• Tribromoacetic Acid

• MDL： MFCD00004167
• Inchi： 1S/C2HBr3O2/c3-2(4,5)1(6)7/h(H,6,7)
• InChI Key： QIONYIKHPASLHO-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)(Br)Br
• BRN： 1755150

Computed Properties

• Exact Mass: 293.75300
• Monoisotopic Mass: 293.752667
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless and shiny flake crystals [1]
• Density: 2.7865 (rough estimate)
• Melting Point: 130.0 to 134.0 deg-C
• Boiling Point: 245 °C(lit.)
• Flash Point: 244-246°C
• Refractive Index: 1.5580 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, bases.
• PSA: 37.30000
• LogP: 1.90950
• Solubility: Soluble in water \ ethanol \ ether, insoluble in petroleum ether [5]
• Merck: 9609

Tribromoacetic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 35
• Safety Instruction： S26-S36/37/39-S45-S24/25-S36-S16
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R35
• Storage Condition：2-8°C
• HazardClass：8
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tribromoacetic Acid

Tribromoacetic Acid (CAS No. 75-96-7): Chemical Properties, Applications, and Recent Research Developments

Tribromoacetic acid, with the chemical formula C₂HBr₃O₂, is a brominated organic compound characterized by its high reactivity and versatile applications in chemical synthesis and pharmaceutical research. Its CAS number, 75-96-7, uniquely identifies it in scientific literature and industrial databases, underscoring its significance in various chemical disciplines. This compound is a derivative of acetic acid, where three bromine atoms are substituents on the methyl group, imparting unique chemical properties that make it valuable in synthetic chemistry.

The molecular structure of Tribromoacetic acid consists of a carboxylic acid group (-COOH) attached to a methyl group (-CH₃) that is fully substituted with bromine atoms. This arrangement results in significant electrophilic character at the carbon-bromine bonds, making it an effective electrophile in various organic reactions. The presence of three bromine atoms also enhances its reactivity compared to its less brominated counterparts, such as dibromoacetic acid or bromoacetic acid.

In terms of physical properties, Tribromoacetic acid is typically encountered as a white crystalline solid with a strong odor. It is soluble in water and most organic solvents, which facilitates its use in both aqueous and organic synthesis protocols. Its high solubility makes it particularly useful in pharmaceutical formulations where solubility is a critical factor for drug delivery systems.

The synthesis of Tribromoacetic acid can be achieved through the bromination of acetic acid or its derivatives using brominating agents such as molecular bromine (Br₂) or N-bromosuccinimide (NBS). The reaction conditions must be carefully controlled to ensure complete substitution of the methyl group with bromine atoms. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes to produce this compound, aligning with global efforts to minimize hazardous waste generation.

Tribromoacetic acid finds extensive applications in the pharmaceutical industry due to its role as an intermediate in the synthesis of various bioactive molecules. One notable application is its use in the preparation of antiviral and antibacterial agents. Recent studies have highlighted its potential in developing novel therapeutic compounds that target viral proteases and enzymes involved in bacterial metabolism. The ability of Tribromoacetic acid to undergo nucleophilic substitution reactions makes it a valuable building block for constructing complex molecular architectures.

In addition to pharmaceutical applications, Tribromoacetic acid is utilized in agrochemical research for the development of pesticides and herbicides. Its reactivity allows for the introduction of functional groups that enhance the efficacy of these compounds against pests and weeds. Furthermore, it serves as a precursor in the synthesis of dyes and polymers, where its brominated structure contributes to the stability and colorfastness of the final products.

Recent research has also explored the use of Tribromoacetic acid in material science, particularly in the development of flame-retardant materials. The high electronegativity of bromine atoms contributes to char formation and gas release when exposed to high temperatures, thereby improving fire resistance properties of polymers and textiles. This application is particularly relevant in industries where safety standards are stringent.

The chemical reactivity of Tribromoacetic acid makes it a versatile tool for chemists working on cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These transformations are crucial for constructing carbon-carbon bonds, which are fundamental to many biologically active molecules. By serving as an electrophile, Tribromoacetic acid facilitates these reactions under mild conditions, often enhancing yields and selectivity.

In academic research, Tribromoacetic acid has been employed to study reaction mechanisms involving halogenated compounds. Its unique structure provides insights into how halogens influence reaction pathways and product distributions. Such studies contribute to our fundamental understanding of organic chemistry principles and aid in the development of new synthetic strategies.

The environmental impact of using halogenated compounds like Tribromoacetic acid has been a subject of ongoing investigation. While these compounds offer significant benefits in synthetic applications, their potential persistence in the environment raises concerns about long-term ecological effects. Researchers are actively exploring greener alternatives and more sustainable synthetic routes to minimize environmental footprints without compromising efficiency.

In conclusion, Tribromoacetic acid (CAS No. 75-96-7) is a multifunctional compound with broad applications across pharmaceuticals, agrochemicals, material science, and academic research. Its unique chemical properties make it indispensable in synthetic chemistry, while ongoing research continues to uncover new uses and refine synthetic methodologies for greater efficiency and sustainability.